Cas no 1500247-78-8 (1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine)

• Product Name: 1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine
• CAS No: 1500247-78-8
• MF: C₁₁H₁₁FN₂
• MW: 190.216845750809
• CID: 6569992
• PubChem ID: 82603335
• Update Time: 2025-10-29

1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine
• 1500247-78-8
• EN300-1735429

• Inchi： 1S/C11H11FN2/c12-8-2-1-3-9-10(8)7(6-14-9)11(13)4-5-11/h1-3,6,14H,4-5,13H2
• InChI Key： XZWFQZBCZDPLIE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C1(CC1)N

Computed Properties

• Exact Mass: 190.09062652g/mol
• Monoisotopic Mass: 190.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine

1-(4-Fluoro-1H-indol-3-yl)cyclopropan-1-amine: An Overview of Its Structure, Properties, and Applications

1-(4-Fluoro-1H-indol-3-yl)cyclopropan-1-amine (CAS No. 1500247-78-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and recent research findings related to 1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine.

Chemical Structure and Synthesis: The molecular formula of 1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine is C₁₂H₁₂FN₂, with a molecular weight of 205.23 g/mol. The compound features a cyclopropane ring attached to a 4-fluoroindole moiety, which imparts unique chemical and biological properties. The synthesis of this compound typically involves multi-step reactions, including the formation of the indole core, introduction of the fluorine substituent, and subsequent coupling with the cyclopropane ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing 1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine.

Physical Properties: 1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine is a solid at room temperature with a melting point ranging from 95°C to 97°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's physical properties are influenced by the presence of the fluorine atom and the cyclopropane ring, which contribute to its stability and reactivity.

Biological Activity: Extensive studies have been conducted to evaluate the biological activity of 1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine. One of the key areas of interest is its potential as a modulator of serotonin receptors. Research has shown that this compound exhibits selective binding to serotonin receptors, particularly 5-HT_2A and 5-HT_2C. This property makes it a promising candidate for the development of novel antidepressants and anxiolytics. Additionally, studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines.

Clinical Applications: The therapeutic potential of 1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine has been investigated in preclinical models. In animal studies, it has demonstrated efficacy in reducing symptoms of depression and anxiety without significant side effects. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects. Ongoing research is focused on optimizing dosing regimens and identifying potential drug interactions.

Toxicity and Safety: Safety assessments are crucial for any compound entering clinical trials. Preliminary toxicology studies on 1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine have shown that it exhibits low toxicity at therapeutic doses. However, further long-term studies are necessary to fully understand its safety profile. Researchers are also investigating methods to enhance its bioavailability and reduce potential side effects.

FUTURE DIRECTIONS: The future of 1-(4-fluoro-1H-indol-3-yl)cyclopropaneamine-based therapies looks promising. Ongoing research aims to explore its potential in treating other neurological disorders such as schizophrenia and bipolar disorder. Additionally, efforts are being made to develop prodrugs that can improve its pharmacokinetic properties and enhance its therapeutic window. Collaborative efforts between academia and industry are essential for advancing this compound from the laboratory to the clinic.

In conclusion, 1-(4-fluoro-H-indol--yl)cyclopropan--amine (CAS No. 1500247--8) is a fascinating compound with a unique chemical structure that holds significant promise in various therapeutic applications. Its selective binding to serotonin receptors and anti-inflammatory properties make it a valuable candidate for further development in pharmaceutical research.